N-benzyl-N'-(3-nitrophenyl)butanediamide

• IUPAC Name: N-benzyl-N'-(3-nitrophenyl)butanediamide
• InChI: InChI=1S/C17H17N3O4/c21-16(18-12-13-5-2-1-3-6-13)9-10-17(22)19-14-7-4-8-15(11-14)20(23)24/h1-8,11H,9-10,12H2,(H,18,21)(H,19,22)
• InChI Key: DQVBNJFGLMKODK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CCC(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C17H17N3O4
• DSSTOX Substance ID: DTXSID901329955
• Molecular Weight: 327.33 g/mol
• Solubility: 48.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 620543-33-1

Description

N-benzyl-N'-(3-nitrophenyl)butanediamide is a useful research compound. Its molecular formula is C17H17N3O4 and its molecular weight is 327.34. The purity is usually 95%.
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Scientific Research Applications

Phytochemical Investigation and Biological Activities

A study on Salvadora persica led to the isolation of four benzylamides, including compounds structurally related to N-benzyl-N'-(3-nitrophenyl)butanediamide. These compounds demonstrated significant inhibitory effects on human collagen-induced platelet aggregation and moderate antibacterial activity against Escherichia coli (Khalil, 2006).

Anion Recognition

Research on N,N′-diarylalkanediamides, prepared via microwave-prompted reactions, showed selective fluoride recognition in solvents such as DMSO and acetonitrile. N,N′-bis(4-nitrophenyl)butanediamide exhibited the most positive effect under microwave irradiation, highlighting its potential in anion binding studies (Wagner-Wysiecka & Łukasik, 2012).

Chemosensors for Cyanide Detection

N-nitrophenyl benzamide derivatives, structurally similar to this compound, have been developed as chemosensors for cyanide in aqueous environments. These compounds utilize cyanide's strong affinity towards acyl carbonyl carbon, providing a practical system for monitoring CN− concentrations (Sun, Wang, & Guo, 2009).

Synthesis and Antifungal Studies

A series of butanediamine analogues, including (2E)-N-Benzyl-N′-phenylbut-2-enediamide and its analogues, were synthesized and tested against yeast strains of Candida species. Some compounds showed significant antifungal activity, suggesting their potential in developing new antifungal agents (Dama, Reddy, Govender, & Koorbanally, 2013).

Molecular Modelling and Anticancer Activity

A series of bisnaphthalimide derivatives, related to the core structure of this compound, were synthesized and evaluated for their anticancer properties. Molecular modeling studies and biological assays indicated that certain derivatives possess potent cytotoxic activity against human colon carcinoma cells, acting as DNA topoisomerase II inhibitors (Filosa et al., 2009).